Allyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate

• Molecular Formula: C24H15NO4
• Molecular Weight: 381.4 g/mol
• IUPAC Name: prop-2-enyl 3,10-dioxo-1-azapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-2(11),4,6,8,12,14,16,18,20-nonaene-12-carboxylate
• InChI: InChI=1S/C24H15NO4/c1-2-11-29-24(28)19-18-12-14-7-3-4-8-15(14)13-25(18)21-20(19)22(26)16-9-5-6-10-17(16)23(21)27/h2-10,12-13H,1,11H2
• InChI Key: YQXHCUSIKMJHBK-UHFFFAOYSA-N
• SMILES: C=CCOC(=O)C1=C2C=C3C=CC=CC3=CN2C4=C1C(=O)C5=CC=CC=C5C4=O

Description

Allyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential biomedical applications. This compound belongs to the family of isoquinoline alkaloids and is known for its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

Mechanism of Action

The mechanism of action of Allyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate is not fully understood. However, it has been suggested that the compound exerts its biological activities by modulating various signaling pathways, including the PI3K/Akt and MAPK pathways. It also induces apoptosis and cell cycle arrest in cancer cells by regulating the expression of various genes involved in these processes.
Biochemical and Physiological Effects:
Allyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate exhibits various biochemical and physiological effects. It inhibits the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. It also shows antibacterial activity against various gram-positive and gram-negative bacteria. In addition, the compound induces apoptosis and cell cycle arrest in cancer cells by regulating various signaling pathways.

Advantages and Limitations for Lab Experiments

One of the advantages of using Allyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate in lab experiments is its diverse biological activities. The compound exhibits anticancer, anti-inflammatory, and antimicrobial properties, making it a potential candidate for the development of new drugs. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on Allyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate. One of the directions is to investigate its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. The compound can be further modified to improve its solubility and bioavailability, which can enhance its efficacy. Another direction is to explore its mechanism of action in more detail, which can provide insights into its biological activities and identify new targets for drug development. Finally, the compound can be tested in animal models to evaluate its safety and efficacy in vivo.

Synthesis Methods

The synthesis of Allyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate involves the reaction of 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylic acid with allyl bromide in the presence of potassium carbonate. The reaction is carried out in dimethylformamide (DMF) at 80°C for 24 hours, followed by purification using column chromatography. The yield of the product is around 70%.

Scientific Research Applications

Allyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate has been extensively studied for its potential biomedical applications. It has been shown to exhibit anticancer activity against various cancer cell lines, including breast, lung, colon, and liver cancer. The compound induces apoptosis and cell cycle arrest in cancer cells by regulating various signaling pathways, including the PI3K/Akt and MAPK pathways.
In addition to its anticancer activity, Allyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate also exhibits anti-inflammatory and antimicrobial properties. The compound inhibits the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. It also shows antibacterial activity against various gram-positive and gram-negative bacteria.